1,8-Diazacyclotetradecane-2,7-dione
Overview
Description
1,8-Diazacyclotetradecane-2,7-dione is a polymer additive present in textile fibers . It is a solid formed as an unwanted side-product in the conventional process to form Nylon 66 from adipic acid and hexamethylene diamine .
Synthesis Analysis
1,8-Diazacyclotetradecane-2,7-dione is formed as a by-product in the conventional commercial processes for the preparation of nylon 66 polymer, where adipic acid and hexamethylene diamine are reacted .Molecular Structure Analysis
The molecular weight of 1,8-Diazacyclotetradecane-2,7-dione is 226.32 . Its IUPAC name is 1,8-diazacyclotetradecane-2,7-dione and its InChI code is 1S/C12H22N2O2/c15-11-7-3-4-8-12(16)14-10-6-2-1-5-9-13-11/h1-10H2,(H,13,15)(H,14,16) .Physical And Chemical Properties Analysis
1,8-Diazacyclotetradecane-2,7-dione is a solid that can dissolve in water and organic solvents . It has a molecular weight of 226.32 and a storage temperature of 28°C .Scientific Research Applications
Microplastics Analysis
1,8-Diazacyclotetradecane-2,7-dione has been used in the analysis of microplastics in aquatic shellfish . The organic matter in aquatic shellfish was removed by alkali digestion, and the extraction method was optimized using hexafluoroisopropanol as the extraction solvent . The Py-GC/MS technique, which uses this compound, is suitable for the analysis and detection of trace microplastics in aquatic shellfish .
Polymer Additive
This compound is a polymer additive present in textile fibers . It can be used to enhance the properties of the fibers, making them more durable, flexible, or resistant to certain environmental factors .
Nylon 66 Production
1,8-Diazacyclotetradecane-2,7-dione is used in the production of Nylon 66 polymers . Traditionally, adipic acid and hexamethylenediamine are reacted to produce Nylon 66 polymers. However, this reaction produces 1,8-Diazacyclotetradecane-2,7-dione as a byproduct . This byproduct was usually considered waste, but it can now be used as a starting material in the production of Nylon 66 polymers .
Safety and Hazards
Mechanism of Action
properties
IUPAC Name |
1,8-diazacyclotetradecane-2,7-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c15-11-7-3-4-8-12(16)14-10-6-2-1-5-9-13-11/h1-10H2,(H,13,15)(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXNYYEPTQTZOHG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCNC(=O)CCCCC(=O)NCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70962621 |
Source
|
| Record name | 1,8-Diazacyclotetradecane-2,7-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70962621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,8-Diazacyclotetradecane-2,7-dione | |
CAS RN |
4266-66-4 |
Source
|
| Record name | 1,7-dione | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=138477 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,8-Diazacyclotetradecane-2,7-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70962621 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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